Cas no 1795193-73-5 (3-[5-bromo-2-(difluoromethoxy)phenyl]-N-(1-pyridin-2-ylpyrrolidin-3-yl)propanamide)

• Product Name: 3-[5-bromo-2-(difluoromethoxy)phenyl]-N-(1-pyridin-2-ylpyrrolidin-3-yl)propanamide
• CAS No: 1795193-73-5
• MF: C₁₉H₂₀BrF₂N₃O₂
• MW: 440.281810760498
• CID: 5368840
• Update Time: 2025-06-13

3-[5-bromo-2-(difluoromethoxy)phenyl]-N-(1-pyridin-2-ylpyrrolidin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[5-bromo-2-(difluoromethoxy)phenyl]-N-(1-pyridin-2-ylpyrrolidin-3-yl)propanamide

• Inchi： 1S/C19H20BrF2N3O2/c20-14-5-6-16(27-19(21)22)13(11-14)4-7-18(26)24-15-8-10-25(12-15)17-3-1-2-9-23-17/h1-3,5-6,9,11,15,19H,4,7-8,10,12H2,(H,24,26)
• InChI Key： UCALHKRLGUGLPS-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=NC=CC=C2)C1)(=O)CCC1=CC(Br)=CC=C1OC(F)F

Additional information on 3-[5-bromo-2-(difluoromethoxy)phenyl]-N-(1-pyridin-2-ylpyrrolidin-3-yl)propanamide

Comprehensive Overview of 3-[5-bromo-2-(difluoromethoxy)phenyl]-N-(1-pyridin-2-ylpyrrolidin-3-yl)propanamide (CAS No. 1795193-73-5)

3-[5-bromo-2-(difluoromethoxy)phenyl]-N-(1-pyridin-2-ylpyrrolidin-3-yl)propanamide, with the CAS number 1795193-73-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a brominated phenyl moiety with a difluoromethoxy group and a propanamide linker attached to a pyridin-2-ylpyrrolidin-3-yl scaffold. Its intricate design makes it a promising candidate for various applications, particularly in drug discovery and development.

The compound's molecular structure is characterized by the presence of a 5-bromo-2-(difluoromethoxy)phenyl group, which contributes to its potential bioactivity. The difluoromethoxy moiety is known for its ability to enhance metabolic stability and bioavailability, making it a valuable feature in medicinal chemistry. Additionally, the pyridin-2-ylpyrrolidin-3-yl segment introduces a nitrogen-rich heterocycle, which often plays a critical role in binding to biological targets such as enzymes or receptors.

In recent years, the scientific community has shown growing interest in 3-[5-bromo-2-(difluoromethoxy)phenyl]-N-(1-pyridin-2-ylpyrrolidin-3-yl)propanamide due to its potential therapeutic applications. Researchers are exploring its utility in targeting specific pathways involved in neurological disorders, inflammation, and oncology. The compound's CAS number 1795193-73-5 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

One of the key advantages of this compound lies in its structural versatility. The incorporation of both bromine and fluorine atoms allows for precise modifications to optimize its pharmacological properties. This adaptability aligns with current trends in precision medicine, where tailored molecular designs are essential for addressing complex diseases. Moreover, the compound's propanamide linker provides a flexible bridge between its aromatic and heterocyclic components, facilitating interactions with diverse biological targets.

The synthesis of 3-[5-bromo-2-(difluoromethoxy)phenyl]-N-(1-pyridin-2-ylpyrrolidin-3-yl)propanamide involves multi-step organic reactions, often requiring advanced techniques such as palladium-catalyzed cross-coupling and amide bond formation. These methods are widely discussed in synthetic chemistry forums, highlighting the compound's appeal to researchers specializing in organic synthesis and medicinal chemistry. Its CAS number 1795193-73-5 serves as a critical identifier for sourcing high-purity samples from reputable suppliers.

From a commercial perspective, the demand for 3-[5-bromo-2-(difluoromethoxy)phenyl]-N-(1-pyridin-2-ylpyrrolidin-3-yl)propanamide is driven by its potential as a lead compound in drug development. Pharmaceutical companies and academic institutions are actively investigating its mechanisms of action, with a focus on its kinase inhibition and receptor modulation capabilities. These studies are often linked to searches for small molecule inhibitors and targeted therapies, which are hot topics in contemporary biomedical research.

In conclusion, 3-[5-bromo-2-(difluoromethoxy)phenyl]-N-(1-pyridin-2-ylpyrrolidin-3-yl)propanamide (CAS No. 1795193-73-5) represents a fascinating example of modern chemical innovation. Its unique structure, combined with its potential therapeutic applications, positions it as a valuable asset in the fields of drug discovery and biochemical research. As scientific advancements continue to unfold, this compound is likely to remain a subject of intense study and discussion among researchers worldwide.